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xenocoumacin 1 xenocoumacin 1
Brand Name: Vulcanchem
CAS No.: 105688-01-5
VCID: VC0025619
InChI: InChI=1S/C22H35N5O6/c1-11(2)9-14(16-10-12-5-3-7-15(28)17(12)21(32)33-16)27-20(31)19(30)18(29)13(23)6-4-8-26-22(24)25/h3,5,7,11,13-14,16,18-19,28-30H,4,6,8-10,23H2,1-2H3,(H,27,31)(H4,24,25,26)
SMILES: CC(C)CC(C1CC2=C(C(=CC=C2)O)C(=O)O1)NC(=O)C(C(C(CCCN=C(N)N)N)O)O
Molecular Formula: C22H35N5O6
Molecular Weight: 465.5 g/mol

xenocoumacin 1

CAS No.: 105688-01-5

Main Products

VCID: VC0025619

Molecular Formula: C22H35N5O6

Molecular Weight: 465.5 g/mol

xenocoumacin 1 - 105688-01-5

CAS No. 105688-01-5
Product Name xenocoumacin 1
Molecular Formula C22H35N5O6
Molecular Weight 465.5 g/mol
IUPAC Name 4-amino-7-(diaminomethylideneamino)-2,3-dihydroxy-N-[1-(8-hydroxy-1-oxo-3,4-dihydroisochromen-3-yl)-3-methylbutyl]heptanamide
Standard InChI InChI=1S/C22H35N5O6/c1-11(2)9-14(16-10-12-5-3-7-15(28)17(12)21(32)33-16)27-20(31)19(30)18(29)13(23)6-4-8-26-22(24)25/h3,5,7,11,13-14,16,18-19,28-30H,4,6,8-10,23H2,1-2H3,(H,27,31)(H4,24,25,26)
Standard InChIKey KJPBPENONKNTAB-UHFFFAOYSA-N
SMILES CC(C)CC(C1CC2=C(C(=CC=C2)O)C(=O)O1)NC(=O)C(C(C(CCCN=C(N)N)N)O)O
Canonical SMILES CC(C)CC(C1CC2=C(C(=CC=C2)O)C(=O)O1)NC(=O)C(C(C(CCCN=C(N)N)N)O)O
Synonyms xenocoumacin 1
PubChem Compound 163752
Last Modified Nov 11 2021
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